Cas no 618092-86-7 (3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine)

• Product Name: 3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine
• CAS No: 618092-86-7
• MF: C₁₆H₁₄FN₃
• MW: 267.300866603851
• MDL: MFCD04122782
• CID: 465504
• PubChem ID: 4171410
• Update Time: 2025-10-31

3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3-(4-fluorophenyl)-1-(4-methylphenyl)-
• 3-(4-FLUOROPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE
• 5-(4-fluorophenyl)-2-(4-methylphenyl)pyrazol-3-amine
• AC1N5GR6
• AC1Q2LCL
• AG-A-52407
• CTK2D1836
• EN300-87055
• MolPort-001-775-356
• CS-0283769
• DTXSID10400239
• AKOS009113602
• 618092-86-7
• 3-(4-Fluorophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine
• 3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine

• MDL： MFCD04122782
• Inchi： 1S/C16H14FN3/c1-11-2-8-14(9-3-11)20-16(18)10-15(19-20)12-4-6-13(17)7-5-12/h2-10H,18H2,1H3
• InChI Key： SLIGAEUOSDJXEQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(N)N(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 267.11700
• Monoisotopic Mass: 267.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 4.15020

3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine

3-(4-Fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine: A Comprehensive Overview

3-(4-Fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine, also known by its CAS registry number CAS No. 618092-86-7, is a heterocyclic compound belonging to the pyrazole family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyrazole ring system with substituents at positions 3 and 1, specifically a 4-fluorophenyl group and a 4-methylphenyl group, respectively. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for both academic and industrial research.

The synthesis of 3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine typically involves a multi-step process that begins with the preparation of the pyrazole core. One common approach is the condensation reaction between an aldehyde or ketone and an amine derivative, followed by cyclization to form the pyrazole ring. The substitution at positions 3 and 1 is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific substituents desired. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

The structural characteristics of 3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine make it a promising candidate for various applications. In the pharmaceutical industry, pyrazole derivatives are known for their potential as kinase inhibitors, anti-inflammatory agents, and antitumor drugs. For instance, studies have shown that this compound exhibits significant inhibitory activity against certain protein kinases involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis.

In the field of agrochemistry, 3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine has been explored as a component in herbicides and fungicides. Its unique electronic properties allow it to interact with specific targets in plant pathogens, making it effective in controlling fungal infections in crops. Recent research has focused on optimizing its bioavailability and stability under field conditions to enhance its agricultural utility.

Beyond its chemical applications, this compound has also been studied for its potential in materials science. The pyrazole ring system is known for its ability to form stable coordination complexes with metal ions, which can be exploited in the development of new materials for electronics and catalysis. For example, incorporating this compound into metal-organic frameworks (MOFs) has shown promise for gas storage and separation applications.

The latest studies on 3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine have delved into its pharmacokinetic properties, aiming to improve its bioavailability for therapeutic use. Researchers have employed computational modeling techniques to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. These insights are crucial for designing formulations that maximize the compound's efficacy while minimizing adverse effects.

In conclusion, 3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine, with its CAS number CAS No. 618092-86-7, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups continue to drive innovative research aimed at unlocking its full potential in drug discovery, agriculture, and materials science. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in addressing pressing challenges in these fields.